Cas no 262433-48-7 (2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile)

• Product Name: 2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile
• CAS No: 262433-48-7
• MF: C₁₂H₁₆FN₃
• MW: 221.273945808411
• CID: 2618727
• PubChem ID: 2780059
• Update Time: 2025-04-21

2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propylamino]-6-fluorobenzonitrile
• CHEBI:194741
• SCHEMBL2076159
• 2-[3-(dimethylamino)propylamino]-6-luorobenzonitrile
• 2-{[3-(dimethylamino)propyl]amino}-6-fluorobenzonitrile
• AKOS017274382
• 262433-48-7
• 2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile

• Inchi： 1S/C12H16FN3/c1-16(2)8-4-7-15-12-6-3-5-11(13)10(12)9-14/h3,5-6,15H,4,7-8H2,1-2H3
• InChI Key： QOAPAPQPNXREAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)NCCCN(C)C

Computed Properties

• Exact Mass: 221.13282569Da
• Monoisotopic Mass: 221.13282569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.1Ų